Cas no 53472-19-8 (Benzenesulfonamide, N-3-pyridinyl-)

• Product Name: Benzenesulfonamide, N-3-pyridinyl-
• CAS No: 53472-19-8
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 387308
• PubChem ID: 339079
• Update Time: 2025-04-19

Benzenesulfonamide, N-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-3-pyridinyl-
• N-pyridin-3-ylbenzenesulfonamide
• AG-664
• N-(3-Pyridinyl)benzenesulfonamide
• N-(3-Pyridyl)-benzolsulfosaeureamid
• N-(pyridin-3-yl)benzenesulfonamide
• N-3-Pyridylbenzenesulfonamide
• N-Pyridin-3-yl-benzenesulfonamide
• NSC364023
• Oprea1_168943
• SureCN1094118
• TimTec1_003748
• HMS2662H09
• SMR000278241
• CHEMBL1438072
• NS00125642
• BDBM45877
• MLS-0090847.0001
• NSC-364023
• FT-0750292
• N-(3-pyridyl)benzenesulfonamide
• N-(3-Pyridinyl)benzenesulfonamide #
• AG-664/02669038
• MLS000716724
• MFCD00545380
• Oprea1_437579
• CCG-25870
• CU-00000000105-1
• SCHEMBL1094118
• AKOS000673370
• (phenylsulfonyl)-3-pyridylamine
• cid_339079
• UFVHQLOWDFKPIU-UHFFFAOYSA-N
• HMS1544K08
• DTXSID50320760
• NSC 364023
• NCGC00161736-01
• 53472-19-8
• STK180741
• DB-083469

• Inchi： 1S/C11H10N2O2S/c14-16(15,11-6-2-1-3-7-11)13-10-5-4-8-12-9-10/h1-9,13H
• InChI Key： UFVHQLOWDFKPIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 234.0464
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 59.06
• LogP: 3.03620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides